Cas no 394236-70-5 (3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole)

• Product Name: 3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole
• CAS No: 394236-70-5
• MF: C₂₁H₂₄N₂O₂S₂
• MW: 400.557462692261
• CID: 6088431
• PubChem ID: 980476
• Update Time: 2025-05-28

3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole
• 1-(mesitylsulfonyl)-3,5-dimethyl-4-(p-tolylthio)-1H-pyrazole
• F0755-0048
• 3,5-dimethyl-4-[(4-methylphenyl)sulfanyl]-1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole
• 3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-(2,4,6-trimethylphenyl)sulfonylpyrazole
• AKOS001631766
• 1-(MESITYLSULFONYL)-3,5-DIMETHYL-4-((4-METHYLPHENYL)THIO)-1H-PYRAZOLE
• Oprea1_131328
• 394236-70-5

• Inchi： 1S/C21H24N2O2S2/c1-13-7-9-19(10-8-13)26-20-17(5)22-23(18(20)6)27(24,25)21-15(3)11-14(2)12-16(21)4/h7-12H,1-6H3
• InChI Key： GZCWXNIALUHWBZ-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(C)C=C(C)C=C2C)(=O)=O)C(C)=C(SC2=CC=C(C)C=C2)C(C)=N1

Computed Properties

• Exact Mass: 400.12792036g/mol
• Monoisotopic Mass: 400.12792036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole

Recent Advances in the Study of 3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole (CAS: 394236-70-5)

The compound 3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole (CAS: 394236-70-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this pyrazole derivative as a potent modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of protein-protein interactions (PPIs) involved in inflammatory responses. The compound's sulfonyl and sulfanyl groups were found to be critical for binding to the target protein, with the trimethylbenzenesulfonyl moiety enhancing its selectivity and pharmacokinetic properties.

In addition to its anti-inflammatory potential, preliminary data from in vitro assays suggest that 394236-70-5 may exhibit promising anticancer activity. Research conducted at the University of Cambridge revealed that this compound induces apoptosis in certain cancer cell lines by disrupting mitochondrial membrane potential. The mechanism appears to involve the generation of reactive oxygen species (ROS), although further validation is required to confirm these findings.

The synthesis of 3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole has also seen recent improvements. A 2024 paper in Organic Process Research & Development described a novel, scalable route that reduces the number of synthetic steps while maintaining high yield (82%) and purity (>98%). This advancement could facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the compound's drug-like properties. Pharmacokinetic studies indicate moderate oral bioavailability (approximately 35% in rodent models), which may necessitate formulation improvements or structural modifications. Current research efforts are focused on developing prodrug versions or nanoparticle-based delivery systems to enhance its therapeutic potential.

In conclusion, 3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole represents a compelling case study in structure-based drug design. Its dual functionality as both a PPI inhibitor and potential anticancer agent makes it a valuable scaffold for further medicinal chemistry optimization. Future research directions should prioritize comprehensive toxicity profiling and in vivo efficacy studies to validate its therapeutic potential across multiple disease indications.